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Compound of Interest

Compound Name: AMG 511

Cat. No.: B605409

Introduction

These application notes provide a detailed protocol for determining the half-maximal inhibitory
concentration (IC50) of AMG 511 in a cellular context. AMG 511 is a potent and selective pan-
class | phosphatidylinositol-3 kinase (P13K) inhibitor.[1][2] The PISK/AKT signaling pathway is
frequently hyperactivated in cancer and plays a crucial role in tumor cell growth and survival.[2]
AMG 511 has demonstrated effective inhibition of this pathway, leading to reduced cell
proliferation.[2]

It is important to distinguish AMG 511 from AMG 510 (Sotorasib). While both are developed by
Amgen, AMG 510 is a KRAS G12C inhibitor.[3][4][5][6] This document focuses exclusively on
AMG 511, the PI3K inhibitor.

Data Presentation

The following table summarizes the reported in vitro inhibitory activities of AMG 511 against
various PI3K isoforms and in a cellular assay.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b605409?utm_src=pdf-interest
https://www.benchchem.com/product/b605409?utm_src=pdf-body
https://www.benchchem.com/product/b605409?utm_src=pdf-body
https://www.chemietek.com/amg-511-details.aspx
https://www.researchgate.net/publication/275007815_Abstract_2805_In_vitro_characterization_of_AMG_511_a_potent_and_selective_class_I_PI3K_inhibitor_for_the_treatment_of_cancer
https://www.researchgate.net/publication/275007815_Abstract_2805_In_vitro_characterization_of_AMG_511_a_potent_and_selective_class_I_PI3K_inhibitor_for_the_treatment_of_cancer
https://www.benchchem.com/product/b605409?utm_src=pdf-body
https://www.researchgate.net/publication/275007815_Abstract_2805_In_vitro_characterization_of_AMG_511_a_potent_and_selective_class_I_PI3K_inhibitor_for_the_treatment_of_cancer
https://www.benchchem.com/product/b605409?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9106916/
https://www.benchchem.com/pdf/Sotorasib_s_Mechanism_of_Action_in_KRAS_G12C_Inhibition_An_In_depth_Technical_Guide.pdf
https://synapse.patsnap.com/article/what-is-the-mechanism-of-action-of-sotorasib
https://pmc.ncbi.nlm.nih.gov/articles/PMC8504654/
https://www.benchchem.com/product/b605409?utm_src=pdf-body
https://www.benchchem.com/product/b605409?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Target IC50 Value Assay Type
PI3Ka (p110a) 11 nM Biochemical Assay
PI3KPB (p110p) 2nM Biochemical Assay
PI3Kd (p110d) 8 nM Biochemical Assay
PI3Ky (p110y) 6 nM Biochemical Assay
U87 MG cells (AKT S473

) 4 nM Cellular Assay
phosphorylation)
U87 MG cells (PRAS40

] 23 nM Cellular Assay
phosphorylation)
U87 MG cells (p70S6K

) 30 nM Cellular Assay
phosphorylation)
u87 MG cells (S6

70 nM Cellular Assay

phosphorylation)

Data sourced from publicly available research.[2]

Signaling Pathway

The following diagram illustrates the PI3K/AKT signaling pathway and the point of inhibition by

AMG 511.
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Diagram 1: PI3K/AKT Signaling Pathway Inhibition by AMG 511.
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Experimental Protocol: IC50 Determination in U87
MG Cells

This protocol outlines a method for determining the 1C50 value of AMG 511 in the U87 MG
glioblastoma cell line using a resazurin-based cell viability assay.

1. Materials and Reagents

e U87 MG glioblastoma cell line

e Dulbecco's Modified Eagle's Medium (DMEM)
o Fetal Bovine Serum (FBS)
 Penicillin-Streptomycin solution

e Trypsin-EDTA

o Phosphate-Buffered Saline (PBS)
e AMG 511

o Dimethyl Sulfoxide (DMSO)

e Resazurin sodium salt

o 96-well cell culture plates

e CO2 incubator (37°C, 5% CO2)

e Microplate reader

2. Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. AMG-511 - Chemietek [chemietek.com]

2. researchgate.net [researchgate.net]

3. Sotorasib, a KRASG12C inhibitor for non-small cell lung cancer - PMC
[pmc.ncbi.nlm.nih.gov]

4. benchchem.com [benchchem.com]

5. What is the mechanism of action of Sotorasib? [synapse.patsnap.com]

6. Spotlight on Sotorasib (AMG 510) for KRASG12C Positive Non-Small Cell Lung Cancer -
PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for AMG 511 In Vitro
IC50 Determination]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605409#amg-511-in-vitro-assay-protocol-for-ic50-
determination]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b605409?utm_src=pdf-body-img
https://www.benchchem.com/product/b605409?utm_src=pdf-custom-synthesis
https://www.chemietek.com/amg-511-details.aspx
https://www.researchgate.net/publication/275007815_Abstract_2805_In_vitro_characterization_of_AMG_511_a_potent_and_selective_class_I_PI3K_inhibitor_for_the_treatment_of_cancer
https://pmc.ncbi.nlm.nih.gov/articles/PMC9106916/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9106916/
https://www.benchchem.com/pdf/Sotorasib_s_Mechanism_of_Action_in_KRAS_G12C_Inhibition_An_In_depth_Technical_Guide.pdf
https://synapse.patsnap.com/article/what-is-the-mechanism-of-action-of-sotorasib
https://pmc.ncbi.nlm.nih.gov/articles/PMC8504654/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8504654/
https://www.benchchem.com/product/b605409#amg-511-in-vitro-assay-protocol-for-ic50-determination
https://www.benchchem.com/product/b605409#amg-511-in-vitro-assay-protocol-for-ic50-determination
https://www.benchchem.com/product/b605409#amg-511-in-vitro-assay-protocol-for-ic50-determination
https://www.benchchem.com/product/b605409#amg-511-in-vitro-assay-protocol-for-ic50-determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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